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Compound of Interest

Compound Name: Nonanoic-D17 acid

Cat. No.: B592562

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed methodology for the preparation of stock and
working solutions of Nonanoic-D17 acid (Pelargonic-D17 acid). Nonanoic-D17 acid is a
deuterated form of nonanoic acid, a nine-carbon saturated fatty acid.[1] It is commonly used as
an internal standard for quantitative analysis or as a tracer in metabolic research.[2] Proper
preparation of solutions is critical for ensuring experimental accuracy and reproducibility. This
guide outlines protocols for creating a high-concentration stock solution in an organic solvent
and subsequent dilution into various vehicles for in vitro and in vivo applications.

Properties and Safety Information

It is imperative to handle Nonanoic-D17 acid with appropriate safety measures. The
compound is classified as corrosive and can cause skin and eye irritation.[3][4][5] Always
consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.[6][7]

Table 1: Physicochemical Properties of Nonanoic-D17 Acid
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Property Value Reference
Chemical Formula CoHD1702 / CD3(CD2)7COOH [31[8]
Molecular Weight 175.34 g/mol [31[8]

CAS Number 130348-94-6 [8]
Appearance Colorless oily liquid 9]

Purity >98% [8]

Isotopic Enrichment =98 atom % D [3]

Soluble in organic solvents
(DMSO, ethanol, ether,
chloroform); poorly soluble in
water.[2][9][10][11]

Solubility

Store at room temperature.

Stable for up to 5 years under
Neat Storage N

recommended conditions.[3]

[12]

Experimental Protocols

The following protocols describe the preparation of a stock solution in Dimethyl Sulfoxide
(DMSO) and two types of working solutions. Working solutions for in vivo experiments should
be prepared fresh on the day of use.[2]

Protocol 1: Preparation of a 50 mg/mL Stock Solution in
DMSO

This protocol details the preparation of a high-concentration stock solution. DMSO is a common
solvent due to its ability to dissolve nonanoic acid effectively.[1]

Materials:

e Nonanoic-D17 Acid (neat)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Appropriate volumetric flasks and pipettes

Vortex mixer

Cryogenic vials for aliquoting

Methodology:

o Calculation: Determine the required mass of Nonanoic-D17 acid. To prepare 1 mL of a 50
mg/mL stock solution, 50 mg of the compound is needed.

e Weighing: Carefully weigh 50 mg of Nonanoic-D17 acid in a suitable container.

o Dissolution: Add the weighed Nonanoic-D17 acid to a 1 mL volumetric flask. Add
approximately 0.8 mL of DMSO.

e Mixing: Cap the flask and vortex thoroughly until the solid is completely dissolved. If
necessary, gentle warming or sonication can be used to aid dissolution.[2]

e Final Volume: Once dissolved, add DMSO to bring the final volume to 1 mL.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in
cryogenic vials to prevent degradation from repeated freeze-thaw cycles.[2]

Table 2: Stock Solution Storage and Stability

Storage Temperature Shelf Life Reference
-20°C 1 month [2]
-80°C 6 months [2]
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Protocol 2: Preparation of an Aqueous-Based Working
Solution

This protocol is suitable for creating a working solution for administration where an aqueous
vehicle is preferred. This example creates a 5 mg/mL working solution.[2]

Materials:

e 50 mg/mL Nonanoic-D17 Acid stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in ddHz20)

Sterile tubes and pipettes

Methodology (for 1 mL of working solution):

Add Stock Solution: To a sterile tube, add 100 pL of the 50 mg/mL stock solution.

Add PEG300: Add 400 pL of PEG300 and mix thoroughly by vortexing.

Add Tween-80: Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

Add Saline: Add 450 pL of saline to bring the total volume to 1 mL. Mix thoroughly. The final
solution should be clear.[2]

Protocol 3: Preparation of an Oil-Based Working
Solution

This protocol is an alternative for creating a working solution using corn oil as the vehicle,
which may be suitable for certain experimental designs. This example also creates a 5 mg/mL
working solution.[2]

Materials:
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e 50 mg/mL Nonanoic-D17 Acid stock solution in DMSO

e Cornoll

o Sterile tubes and pipettes

Methodology (for 1 mL of working solution):

e Add Stock Solution: To a sterile tube, add 100 pL of the 50 mg/mL stock solution.
e Add Corn Oil: Add 900 pL of corn oil.

e Mixing: Mix thoroughly by vortexing until a clear, homogeneous solution is achieved.[2] Note:
If continuous dosing exceeds half a month, this protocol should be chosen carefully.[2]

Data and Workflow Summary

Table 3: Example Dilution Parameters for Working Solutions

Aqueous Working Oil-Based Working

Parameter Stock Solution ] ]
Solution Solution

Target Concentration 50 mg/mL 5 mg/mL 5 mg/mL

Volume of Stock N/A 100 pL 100 pL

Vehicle Component 1 DMSO 400 pL PEG300 900 pL Corn Ol

Vehicle Component 2 N/A 50 pL Tween-80 N/A

Vehicle Component 3 N/A 450 pL Saline N/A

Final Volume 1mL 1mL 1mL

Experimental Workflow Diagram
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Dilute with Aqueous-Based
PEG300, Tween-80, Saline Working Solution
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Step 2: Stock Solution

Step 1: Initial Preparation

Step 3: Working Solutions (Example: 5 mg/mL)

Figure 1. Workflow for Preparation of Nonanoic-D17 Acid Solutions

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Preparation of Nonanoic-
D17 Acid Stock and Working Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592562#preparation-of-nonanoic-d17-acid-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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